Cas no 80731-20-0 (1,2,3-BENZENETRICARBONYL TRICHLORIDE)

• Product name: 1,2,3-BENZENETRICARBONYL TRICHLORIDE
• CAS No: 80731-20-0
• MF: C₉H₃Cl₃O₃
• MW: 265.479
• CID: 1801814
• PubChem ID: 14761565

1,2,3-BENZENETRICARBONYL TRICHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1,2,3-BENZENETRICARBONYL TRICHLORIDE
• Benzene-tricarbonyl trichloride
• BENZENE-1,2,3-TRICARBONYL TRICHLORIDE
• 80731-20-0
• benzene-1,2,3-tricarbonyl chloride
• SCHEMBL893277
• benzene-tricarbonyl-trichloride
• VXPZSDUXKPVHJC-UHFFFAOYSA-N

• MDL： MFCD11617026
• Inchi： InChI=1S/C9H3Cl3O3/c10-7(13)4-2-1-3-5(8(11)14)6(4)9(12)15/h1-3H
• InChI Key： VXPZSDUXKPVHJC-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)C(=O)Cl)C(=O)Cl)C(=O)Cl

Computed Properties

• Exact Mass: 263.914777g/mol
• Monoisotopic Mass: 263.914777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų